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Compound of Interest

Compound Name: lodocyclobutane

Cat. No.: B1601185

Authored for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the key physical properties of
iodocyclobutane (CAS No: 38557-29-8), a halogenated cyclic alkane of interest in organic
synthesis and medicinal chemistry.[1] The document details its boiling point and density,
outlines the standard experimental methodologies for their determination, and presents logical
workflows for these procedures.

Core Physical and Chemical Properties

lodocyclobutane is a four-membered cyclic compound featuring an iodine atom bonded to the
cyclobutane ring.[2] Its molecular formula is CaH>7I, with a molecular weight of approximately
182.00 g/mol .[2][3] It typically presents as a colorless to pale yellow liquid.[1] The presence of
the iodine atom makes it a useful intermediate for nucleophilic substitution reactions.[1][2]

Quantitative Physical Data

The primary physical constants for iodocyclobutane are summarized in the table below.
These values are critical for reaction setup, purification processes (such as distillation), and
analytical characterization.
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Physical Property Value Conditions
Boiling Point 141.4 °C At 760 mmHg[4]
Density 1.9 g/cm3 Not Specified
Vapor Pressure 7.337 mmHg At 25 °C[4]
Refractive Index 157 Not Specified[4]

Standardized Experimental Protocols

Accurate determination of physical properties is fundamental to chemical characterization. The
following sections detail standard laboratory protocols for measuring the boiling point and
density of liquid compounds like iodocyclobutane.

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[5] For small sample volumes, the capillary method (or micro-reflux method) is highly
effective and convenient.[6]

Materials:

o Sample of lodocyclobutane (~0.5 mL)

o Small test tube (e.g., 150mm diameter)

o Capillary tube (sealed at one end)

e Thermometer

e Heating apparatus (e.g., oil bath, Thiele tube, or metal heating block)[6][7]
e Clamps and stand

Procedure:

o Sample Preparation: Place approximately 0.5 mL of the liquid iodocyclobutane into the
small test tube.[6]
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o Capillary Insertion: Place the capillary tube into the test tube with its open end facing down.

[8]
o Apparatus Assembly:

o Attach the test tube to the thermometer, ensuring the bottom of the test tube is level with
the thermometer bulb.

o Immerse the assembly into the heating apparatus (e.g., oil bath). The thermometer bulb
and the sample should be fully submerged below the surface of the heating medium.[6][7]

e Heating: Begin heating the apparatus gently. As the temperature rises, air trapped in the
capillary tube will be expelled, seen as a slow stream of bubbles.[6]

o Observation: Continue heating until a rapid and continuous stream of bubbles emerges from
the capillary tube.[6][8] This indicates the liquid's vapor has displaced all the air and its vapor
pressure is exceeding the external pressure.

» Boiling Point Reading: Turn off the heat and allow the apparatus to cool slowly. The stream
of bubbles will slow and eventually stop. The exact temperature at which the liquid begins to
enter the capillary tube is the boiling point.[7][8] Record this temperature.

o Pressure Correction: For high accuracy, record the atmospheric pressure at the time of the
experiment, as boiling point is pressure-dependent.[5]

Density is the mass per unit volume of a substance.[9] The pycnometer method is a highly
precise technique for determining the density of liquids by comparing the weight of a known
volume of the sample to the weight of the same volume of a reference substance with a known
density, such as distilled water.[9][10]

Materials:

o Pycnometer (a glass flask with a close-fitting ground glass stopper containing a capillary
hole)[10]

e Analytical balance
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o Sample of lodocyclobutane

 Distilled water (as a reference liquid)

o Thermostatic bath (for precise temperature control)[11]

Procedure:

» Measure Mass of Empty Pycnometer: Thoroughly clean and dry the pycnometer and its
stopper. Weigh it on an analytical balance and record this mass (mo).[9]

» Measure Mass with Reference Liquid (Water): Fill the pycnometer with distilled water. Insert
the stopper, allowing excess water to exit through the capillary.[9] Ensure no air bubbles are
trapped. Place the filled pycnometer in a thermostatic bath set to a specific temperature
(e.g., 20 °C or 25 °C) until it reaches thermal equilibrium.[11] Dry the exterior completely and
weigh it. Record this mass (m1).

e Measure Mass with Sample Liquid (lodocyclobutane): Empty and dry the pycnometer. Fill it
with iodocyclobutane, following the same procedure of inserting the stopper, equilibrating to
the same temperature in the thermostatic bath, drying the exterior, and weighing.[11] Record
this mass (mz).

o Calculation:

[e]

Mass of water (m_water) = m1 - mo

o

Mass of iodocyclobutane (m_sample) = m2 - mo

[¢]

Volume of the pycnometer (V) = m_water / p_water (where p_water is the known density
of water at the experimental temperature).

[¢]

Density of iodocyclobutane (p_sample) = m_sample / V

Visualized Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the
experimental protocols described above.
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Caption: Workflow for Boiling Point Determination.
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Caption: Workflow for Density Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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